4-benzyl-1-(3-chlorophenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 1-benzyl-4-(3-chlorophenyl)-6,6-dioxo-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C19H19ClN2O3S/c20-15-7-4-8-16(9-15)22-18-13-26(24,25)12-17(18)21(11-19(22)23)10-14-5-2-1-3-6-14/h1-9,17-18H,10-13H2
• InChI Key: ODLNIILPFUOPOE-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)N(C(=O)CN2CC3=CC=CC=C3)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H19ClN2O3S
• Molecular Weight: 390.9 g/mol

Description

4-benzyl-1-(3-chlorophenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a chemical compound that has gained significant attention in the scientific community due to its potential use in the development of new drugs. This compound is a heterocyclic organic molecule that contains a thienopyrazine ring system. It has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Synthesis and Chemical Modification

Thiophene and pyrazine derivatives are often used as precursors in the synthesis of complex organic molecules. For example, 4,6-Dihydrothieno[3,4-b]thiophene 5,5-dioxides can be easily alkylated and lose SO2 upon heating, serving as synthetic equivalents for other compounds (Chou & Tsai, 1991). Similarly, pyrano[3,4-b]thiophen-5-ones, which are stable thiophene-2,3-quinodimethanes, undergo Diels-Alder reactions with alkynes to yield benzothiophenes after the loss of carbon dioxide (Jackson, Moody, & Shah, 1988).

Catalysis

Compounds like N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide have been used as efficient and homogeneous catalysts in the synthesis of various heterocyclic derivatives, showcasing the utility of thiophene and pyrazine derivatives in facilitating chemical reactions (Khazaei et al., 2015).

Material Science

Thiophene derivatives also find applications in material science, such as in the synthesis and characterization of conjugated polymers for photovoltaic applications. These polymers, incorporating thiophene units, demonstrate the potential of thiophene-based compounds in the development of new materials with desirable electronic properties (Chen et al., 2010).